Cas no 2751611-07-9 (2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2))

• Product Name: 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2)
• CAS No: 2751611-07-9
• MF: C₁₂H₁₂ClFN₂O
• MW: 254.687885284424
• CID: 5862999
• PubChem ID: 165657306
• Update Time: 2025-07-01

2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2)
• (4-(3-Fluorophenoxy)pyridin-2-yl)methanamine dihydrochloride
• 1-[4-(3-fluorophenoxy)pyridin-2-yl]methanamine dihydrochloride
• 2751611-07-9
• EN300-37331255

• Inchi： 1S/C12H11FN2O.ClH/c13-9-2-1-3-11(6-9)16-12-4-5-15-10(7-12)8-14;/h1-7H,8,14H2;1H
• InChI Key： AOAFORHFWBCOBD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(F)C=1)C1=CC=NC(CN)=C1.Cl

Computed Properties

• Exact Mass: 290.0388966g/mol
• Monoisotopic Mass: 290.0388966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2)

Introduction to 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2) and Its Significance in Modern Pharmaceutical Research

2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2), with the CAS number 2751611-07-9, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural motifs, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a pyridine core and a fluorophenyl group introduces specific electronic and steric properties that make it a valuable scaffold for medicinal chemists.

The hydrochloride (1:2) salt form of this compound enhances its solubility and stability, making it more amenable for various biochemical assays and clinical trials. The fluorine substituent at the 3-position of the phenyl ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous disease pathways. The structural features of 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2) make it a promising candidate for designing PPI modulators. Specifically, the pyridine moiety can interact with aromatic residues in protein binding pockets, while the fluorinated phenyl group can enhance binding specificity through halogen bonding interactions.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies suggest that certain PPIs are overexpressed in cancer cells and are involved in tumor proliferation and survival. By developing selective inhibitors like 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2), researchers aim to disrupt these interactions and induce apoptosis or inhibit tumor growth. Preliminary computational studies have indicated that this compound exhibits favorable binding affinities to several oncogenic PPIs, making it a lead candidate for further optimization.

Furthermore, the field of drug discovery has seen significant advancements in the use of structure-based drug design (SBDD) and fragment-based drug design (FBDD). The well-defined three-dimensional structure of 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2) allows for detailed molecular modeling studies. These studies can provide insights into how the compound interacts with its target proteins at an atomic level. Such information is crucial for designing derivatives with improved pharmacokinetic profiles and reduced off-target effects.

The role of fluoroaromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant changes in their biological activity. For instance, fluorine can increase lipophilicity, alter metabolic pathways, and enhance binding to biological targets. In the case of 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2), the fluorine atom at the 3-position of the phenyl ring is likely responsible for many of its unique pharmacological properties.

Recent publications have highlighted the importance of fluorinated pyridines in drug development. These motifs have been shown to improve drug-like properties such as solubility, bioavailability, and metabolic stability. Additionally, fluorinated pyridines often exhibit enhanced binding affinities to biological targets due to their ability to form strong hydrogen bonds and engage in π-stacking interactions. Given these properties, 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2) is well-positioned to be explored further as a therapeutic agent.

The synthesis of 2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic aromatic substitution reactions to introduce the fluorophenyl group and reductive amination to form the pyridinemethanamine moiety. Advances in synthetic methodologies have enabled researchers to produce complex molecules like this one with greater efficiency and precision.

In conclusion,2-Pyridinemethanamine, 4-(3-fluorophenoxy)-, hydrochloride (1:2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting protein-protein interactions and other disease-related pathways. As research continues to uncover new applications for this compound,CAS no2751611-07-9 will undoubtedly play a crucial role in advancing our understanding of drug design and development.